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Compound of Interest

Compound Name: 2-Ethyl-3-ethoxyacrolein

CAS No.: 30989-75-4

Cat. No.: B1626054

Get Quote

Executive Summary
The reaction between 2-ethyl-3-ethoxyacrolein (an

-alkyl-

-alkoxy enal) and ethyl 3-aminocrotonate (a

-amino enoate) represents a modified Hantzsch-type condensation.[1] Unlike the classical
Hantzsch dihydropyridine synthesis which requires an oxidation step, this [3+3]
cyclocondensation leverages the elimination of ethanol to drive in situ aromatization, yielding
the pyridine core directly.[1]

This protocol is optimized for high regioselectivity, ensuring the formation of the 5-ethyl-2-

methyl substitution pattern essential for the biological activity of downstream imidazolinone

herbicides (e.g., Imazethapyr, Imazamox).[1]
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The reaction proceeds via a cascade of Michael addition, imine formation, and

cyclodehydration.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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